Cas no 921620-77-1 (3-Formyl-2-iodobenzoic acid)

3-Formyl-2-iodobenzoic acid structure
3-Formyl-2-iodobenzoic acid structure
Product Name:3-Formyl-2-iodobenzoic acid
CAS No:921620-77-1
MF:C8H5IO3
MW:276.027974843979
CID:743839
Update Time:2023-08-03

3-Formyl-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-formyl-2-iodo-
    • 3-formyl-2-iodobenzoic acid
    • 3-Formyl-2-iodobenzoic acid
    • Inchi: 1S/C8H5IO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-4H,(H,11,12)
    • InChI Key: YISUSKYRZNWKLO-UHFFFAOYSA-N
    • SMILES: IC1C(C=O)=CC=CC=1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Topological Polar Surface Area: 54.4
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd